Cas no 1807139-75-8 (2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde
• CAS No: 1807139-75-8
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4898070
• Update Time: 2025-05-27

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-2-6(12(14)15)7(8(9)10)11-5(4)3-13/h2-3,8H,1H3
• InChI Key： QGMMPKQHPSBFRK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(C=O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde

Research Brief on 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde (CAS: 1807139-75-8) in Chemical Biology and Pharmaceutical Applications

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde (CAS: 1807139-75-8) is a fluorinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its potential in drug discovery, focusing on its reactivity, stability, and interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde as a key building block for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted the compound's ability to undergo selective nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The resulting derivatives exhibited promising inhibitory activity against mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC).

Another significant application of this compound was reported in a 2024 ACS Chemical Biology paper, where it was utilized in the development of covalent inhibitors targeting cysteine residues in Bruton's tyrosine kinase (BTK). The difluoromethyl group was found to enhance the electrophilicity of the aldehyde moiety, facilitating selective covalent bond formation with the target protein. This approach demonstrated improved potency and selectivity compared to traditional reversible inhibitors, offering a potential therapeutic strategy for B-cell malignancies.

From a synthetic chemistry perspective, recent advances in the scalable production of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde have been achieved through optimized palladium-catalyzed cross-coupling reactions. A 2023 Organic Process Research & Development article detailed a cost-effective, high-yield synthesis route that minimizes the use of hazardous reagents while maintaining excellent purity (>99%). This progress addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical and clinical research.

Ongoing research is exploring the broader applications of this compound in fragment-based drug discovery (FBDD). Its compact size, combined with the presence of multiple functional groups, makes it an ideal candidate for screening against diverse protein targets. Preliminary results from fragment screening campaigns suggest potential utility in targeting protein-protein interactions (PPIs), particularly in challenging therapeutic areas such as neurodegenerative diseases and infectious diseases.

In conclusion, 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-carboxaldehyde (CAS: 1807139-75-8) represents a valuable chemical scaffold with growing importance in medicinal chemistry. Its applications span from kinase inhibitor development to covalent drug discovery, supported by recent synthetic methodology improvements. Future research directions may focus on expanding its utility in targeted protein degradation (PROTACs) and as a versatile handle for bioconjugation in antibody-drug conjugates (ADCs).